Cas no 1467790-61-9 (3-{(5-amino-2-methylphenyl)aminomethyl}benzonitrile)

• Product Name: 3-{(5-amino-2-methylphenyl)aminomethyl}benzonitrile
• CAS No: 1467790-61-9
• Molecular Formula: C₁₅H₁₅N₃
• Molecular Weight: 237.299702882767
• CID: 6546309
• PubChem ID: 62589620

3-{(5-amino-2-methylphenyl)aminomethyl}benzonitrile Properties

Names and Identifiers

• 3-{(5-amino-2-methylphenyl)aminomethyl}benzonitrile
• 3-{[(5-amino-2-methylphenyl)amino]methyl}benzonitrile
• AKOS011881399
• 1467790-61-9
• EN300-14761506
• 3-[(5-amino-2-methylanilino)methyl]benzonitrile

• InChIKey： WGPTWGBUOFYJBS-UHFFFAOYSA-N
• Inchi： 1S/C15H15N3/c1-11-5-6-14(17)8-15(11)18-10-13-4-2-3-12(7-13)9-16/h2-8,18H,10,17H2,1H3
• SMILES： N(CC1C=CC=C(C#N)C=1)C1C=C(C=CC=1C)N

Computed Properties

• Exact Mass: 237.126597491g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 237.126597491g/mol
• Heavy Atom Count: 18
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines